Cas no 1464924-63-7 (3-(3-methoxypropoxy)-2,2-dimethylpropane-1-sulfonyl chloride)

• Product Name: 3-(3-methoxypropoxy)-2,2-dimethylpropane-1-sulfonyl chloride
• CAS No: 1464924-63-7
• MF: C₉H₁₉ClO₄S
• MW: 258.762761354446
• CID: 5170550
• PubChem ID: 64999847
• Update Time: 2025-05-25

3-(3-methoxypropoxy)-2,2-dimethylpropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonyl chloride, 3-(3-methoxypropoxy)-2,2-dimethyl-
• 3-(3-Methoxypropoxy)-2,2-dimethylpropane-1-sulfonyl chloride
• 3-(3-methoxypropoxy)-2,2-dimethylpropane-1-sulfonyl chloride

• Inchi： 1S/C9H19ClO4S/c1-9(2,8-15(10,11)12)7-14-6-4-5-13-3/h4-8H2,1-3H3
• InChI Key： YWXPPPXZBBFZFJ-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)C(C)(C)COCCCOC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 3-(3-methoxypropoxy)-2,2-dimethylpropane-1-sulfonyl chloride

3-(3-Methoxypropoxy)-2,2-Dimethylpropane-1-Sulfonyl Chloride: A Comprehensive Overview

The compound 3-(3-methoxypropoxy)-2,2-dimethylpropane-1-sulfonyl chloride (CAS No. 1464924-63-7) is a versatile chemical entity with significant applications in various industries. This compound is widely recognized for its role as an intermediate in the synthesis of advanced materials, pharmaceuticals, and agrochemicals. Its unique structure, characterized by a sulfonyl chloride group and a substituted ether moiety, makes it highly reactive and functional in diverse chemical transformations.

Recent studies have highlighted the importance of sulfonyl chlorides as key intermediates in organic synthesis. The sulfonyl chloride functional group is particularly valuable due to its ability to undergo nucleophilic substitution reactions, which are pivotal in the construction of complex molecules. In the case of 3-(3-methoxypropoxy)-2,2-dimethylpropane-1-sulfonyl chloride, the presence of a bulky tert-butyl group enhances its stability and reactivity under specific reaction conditions. This makes it an ideal candidate for use in the synthesis of biologically active compounds and advanced polymers.

The synthesis of 3-(3-methoxypropoxy)-2,2-dimethylpropane-1-sulfonyl chloride involves a multi-step process that begins with the preparation of the corresponding sulfonic acid derivative. This is followed by a series of purification and functionalization steps to introduce the sulfonyl chloride group. Recent advancements in green chemistry have enabled more efficient and environmentally friendly methods for synthesizing such compounds, reducing waste and improving yields.

In terms of physical properties, 3-(3-methoxypropoxy)-2,2-dimethylpropane-1-sulfonyl chloride exhibits a melting point of approximately 55°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF makes it highly suitable for use in solution-phase reactions. The compound's stability under thermal conditions has also been extensively studied, with research indicating that it retains its integrity up to temperatures of 150°C for short periods.

The application of 3-(3-methoxypropoxy)-2,2-dimethylpropane-1-sulfonyl chloride extends across multiple domains. In the pharmaceutical industry, it serves as an intermediate in the synthesis of novel drug candidates targeting various therapeutic areas such as oncology and infectious diseases. Its ability to facilitate the formation of stable ether linkages has also made it valuable in the development of advanced materials with tailored properties.

Moreover, recent research has explored the potential of sulfonyl chlorides like this compound in catalytic processes. By incorporating them into catalytic systems, scientists have achieved enhanced selectivity and efficiency in key organic transformations. This has opened new avenues for their use in industrial-scale production processes.

In conclusion, 3-(3-methoxypropoxy)-2,2-dimethylpropane-1-sulfonyl chloride (CAS No. 1464924-63-7) stands out as a critical intermediate with wide-ranging applications. Its unique chemical properties and reactivity make it an indispensable tool in modern organic synthesis. As research continues to uncover new possibilities for its use, this compound is poised to play an even greater role in advancing scientific and industrial endeavors.